Cas no 1007386-45-9 (3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid)

• Product Name: 3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• CAS No: 1007386-45-9
• MF: C₇H₄BrNO₂S
• MW: 246.081159591675
• CID: 2152170
• Update Time: 2023-08-05

3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• 3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C7H4BrNO2S/c8-4-2-12-6-3(4)1-5(9-6)7(10)11/h1-2,9H,(H,10,11)
• InChI Key： BFQKWXMSMYDJQT-UHFFFAOYSA-N
• SMILES： BrC1=CSC2=C1C=C(C(=O)O)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 81.3